Cas no 489-59-8 (Isocytidine)

• Product Name: Isocytidine
• CAS No: 489-59-8
• MF: C₉H₁₃N₃O₅
• MW: 243.216622114182
• MDL: MFCD25542467
• CID: 329657
• PubChem ID: 65031
• Update Time: 2025-09-24

Isocytidine Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone,2-amino-1-b-D-ribofuranosyl-
• Isocytidine
• 2-Amino-1-(β-D-ribofuranosyl)-4(1H)-pyrimidinone
• DTXSID40964137
• SCHEMBL2779073
• Q15632741
• 1-(2-Amino-4-oxo-1(4H)-pyrimidinyl)-1-deoxy-beta-D-ribofuranose
• 2-Amino-1-beta-D-ribofuranosyl-4(1H)-pyrimidinone
• MFCD25542467
• 2-Imino-1-pentofuranosyl-1,2-dihydropyrimidin-4-ol
• 2-Amino-1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-4(1H)-one
• J-700182
• 2-amino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,4-dihydropyrimidin-4-one
• F12753
• 489-59-8
• 4(1H)-Pyrimidinone, 2-amino-1-beta-D-ribofuranosyl-
• 2-amino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-4-one
• DB-265291

• MDL： MFCD25542467
• Inchi： 1S/C9H13N3O5/c10-9-11-5(14)1-2-12(9)8-7(16)6(15)4(3-13)17-8/h1-2,4,6-8,13,15-16H,3H2,(H2,10,11,14)/t4-,6-,7-,8-/m1/s1
• InChI Key： RGNOTKMIMZMNRX-XVFCMESISA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=CC(N=C1N)=O)O)O

Computed Properties

• Exact Mass: 243.08600
• Monoisotopic Mass: 243.085521
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 129

Experimental Properties

• Density: 1.89±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 125-128 ºC
• Boiling Point: 545.7°Cat760mmHg
• Flash Point: 283.8°C
• Refractive Index: 1.756
• Solubility: Slightly soluble (24 g/l) (25 º C),
• PSA: 131.82000
• LogP: -2.22060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides